Cas no 1807079-20-4 (Ethyl 6-cyano-5-(trifluoromethyl)picolinate)
Ethyl 6-cyano-5-(trifluoromethyl)picolinate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 6-cyano-5-(trifluoromethyl)picolinate
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- Inchi: 1S/C10H7F3N2O2/c1-2-17-9(16)7-4-3-6(10(11,12)13)8(5-14)15-7/h3-4H,2H2,1H3
- InChI Key: LCDRGAUHHIVICI-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)N=C(C(=O)OCC)C=C1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 334
- XLogP3: 2.3
- Topological Polar Surface Area: 63
Ethyl 6-cyano-5-(trifluoromethyl)picolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007730-250mg |
Ethyl 6-cyano-5-(trifluoromethyl)picolinate |
1807079-20-4 | 95% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029007730-500mg |
Ethyl 6-cyano-5-(trifluoromethyl)picolinate |
1807079-20-4 | 95% | 500mg |
$1,735.55 | 2022-03-31 | |
| Alichem | A029007730-1g |
Ethyl 6-cyano-5-(trifluoromethyl)picolinate |
1807079-20-4 | 95% | 1g |
$2,750.25 | 2022-03-31 |
Ethyl 6-cyano-5-(trifluoromethyl)picolinate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Ethyl 6-cyano-5-(trifluoromethyl)picolinate
Comprehensive Overview of Ethyl 6-cyano-5-(trifluoromethyl)picolinate (CAS No. 1807079-20-4)
Ethyl 6-cyano-5-(trifluoromethyl)picolinate (CAS No. 1807079-20-4) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique picolinate backbone and trifluoromethyl and cyano functional groups, offers a wide range of applications due to its versatile reactivity and stability. Researchers and industry professionals are increasingly interested in this molecule for its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.
The structural features of Ethyl 6-cyano-5-(trifluoromethyl)picolinate make it a valuable intermediate in organic synthesis. The presence of the trifluoromethyl group enhances the compound's lipophilicity, which is crucial for improving the bioavailability of drug candidates. Meanwhile, the cyano group provides a reactive site for further chemical modifications, enabling the creation of diverse derivatives. This dual functionality positions the compound as a key player in the design of next-generation small-molecule therapeutics and agrochemicals.
In recent years, the demand for fluorinated compounds like Ethyl 6-cyano-5-(trifluoromethyl)picolinate has surged, driven by their exceptional performance in medicinal chemistry. Fluorine incorporation is a hot topic in drug discovery, as it often enhances metabolic stability and binding affinity. This compound aligns perfectly with the trend of fluorine-based drug development, addressing common challenges such as drug resistance and off-target effects. Its potential applications in treating infectious diseases and chronic conditions are under active investigation.
From an agrochemical perspective, Ethyl 6-cyano-5-(trifluoromethyl)picolinate is being explored for its role in developing pest control solutions. The trifluoromethyl group is known to improve the efficacy of herbicides and insecticides, making this compound a promising candidate for sustainable agriculture. With growing concerns about food security and environmental impact, researchers are focusing on creating safer and more effective crop protection products, and this compound could play a pivotal role in such innovations.
The synthesis of Ethyl 6-cyano-5-(trifluoromethyl)picolinate involves advanced organic chemistry techniques, including catalytic cross-coupling and selective fluorination. These methods are critical for achieving high purity and yield, which are essential for industrial-scale production. The compound's CAS No. 1807079-20-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its commercial availability has made it accessible to researchers worldwide, fostering collaboration and innovation.
In the context of green chemistry, Ethyl 6-cyano-5-(trifluoromethyl)picolinate is being evaluated for its environmental footprint. The push for sustainable synthesis methods has led to the development of greener alternatives for producing such compounds, minimizing waste and energy consumption. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing, making the compound a subject of interest for eco-conscious industries.
Looking ahead, the potential of Ethyl 6-cyano-5-(trifluoromethyl)picolinate extends beyond current applications. Its versatility opens doors for exploration in material science, such as the development of advanced polymers and electronic materials. As research continues, this compound is expected to contribute to breakthroughs in multiple scientific disciplines, solidifying its importance in modern chemistry.
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